Cas no 494-38-2 (Acridine Orange Stain)

Acridine orange:3,6－(Dimethylamino group)Acridine hydrochloride,Molecular formulaC17H19N3 ·The HCl ·The ZnCl₂, molecular weight438.12g/mol,Is a fluorescent pigment,Its detection excitation filter wavelength488nm,Blocking filter wavelength515nm.It is associated with the cellularDNAandRNAThe binding amount is different,Can emit different colors of fluorescence,WithDNALess green fluorescence in binding amount,WithRNAThe binding amount emits orange yellow or orange red fluorescence.The dye has membrane permeability,Can penetrate cell membrane,Make nucleusDNAandRNAdyeing.therefore,Observed under a fluorescence microscope,Acridine orange can penetrate normal cell membrane,The nuclei were uniformly fluorescent in green or yellowish green;While in apoptotic cells,Fragments of varying sizes due to chromatin pyknosis or fragmentation,apoptsis body .Acridine orange makes it stained with dense yellow green fluorescence,Or yellowish green debris particles;However, the yellow fluorescence of necrotic cells decreased or even disappeared.acridine orangeAOOften associated with ethidium bromideEBCombined double staining,becauseEBOnly dead cells were stained to produce orange fluorescence,Thus, normal cells can be distinguished\Apoptotic cells and necrotic cells.It can also be used as a mutagen for frameshift mutations,Can be embedded between two adjacent base pairs,In this wayDNADuring replication,Will makeDNAOne base addition or deletion of the strand,Causing frameshift mutations.Acridine orange dye solutionToxic,Wear gloves during operation,Need to be protected from light.
2017year10month27day,The list of carcinogens published by the international agency for research on cancer of the World Health Organization is preliminarily sorted out for reference,Acridine orange in3Carcinogen like substance(The existing evidence failed to grade the human carcinogenicity)In the list.

Acridine Orange Stain structure

Product Name:Acridine Orange Stain

CAS No:494-38-2

Molecular Formula:C₁₇H₁₉N₃

Molecular Weight:265.35286

MDL:MFCD00012660

CID:93915

PubChem ID:24854106

Acridine Orange Stain Properties

Names and Identifiers

- N3,N3,N6,N6-Tetramethylacridine-3,6-diamine
- Acridine Orange base
- ACRIDINE ORANGE
- Acridineorangebasic
- 3,6-Bis(dimethylamino)acridine Solvent Orange 15
- Basic orange 3RN
- C.I.46005
- Euchrysine 3RXA
- Rhoduline orange
- 3,6-Bis(dimethylamino)acridine
- Solvent Orange 15
- N,N,N',N'-Tetramethyl-3,6-acridinediamine
- 3,6-Di(dimethylamino)acridine
- Acridine orange free base
- Brilliant Acridine Orange E
- C.I. 46005B
- Q342717
- N(3),N(3),N(6),N(6)-tetramethylacridine-3,6-diamine
- DTXSID60197783
- Rhoduline Orange N
- 2,8-Bisdimethylaminoacridine
- CHEBI:87346
- ACRIDINEORANGE
- ACRIDINE ORANGE [MART.]
- NSC194350
- N,N,N'',N''-Tetramethyl-acridine-3,6-diamine
- Acridine Orange NO
- 3, 6-Bis-dimethylaminoacridine
- N,N',N'-Tetramethyl-3,6-acridinediamine
- Oranz rozpoustedlova 15 [Czech]
- Waxoline Orange A
- BDBM50105462
- NS00015153
- C.I. No. 46005:1
- 3,6-Bis-(dimethylamino)akridin [Czech]
- CHEMBL81880
- Acridine,6-bis(dimethylamino)-
- Rhoduline Orange (Salt/Mix)
- 494-38-2
- NSC 194350
- FT-0741661
- AKOS016009859
- Rhoduline Orange NO (Salt/Mix)
- BIDD:GT0571
- Acridine Orange NO (Salt/Mix)
- FS-5125
- 3,6-Bis(dimethylamino)acridine Solvent Orange 15; Acridine Orange base;
- C.I. Solvent Orange 15
- Acridinediamine, N,N,N',N'-tetramethyl-
- EN300-657194
- [6-(dimethylamino)acridin-3-yl]-dimethyl-amine
- Euchrysine
- Oranz rozpoustedlova 15
- N,N,N(sup 1),N(sup 1)-Tetramethylacridinediamine
- SCHEMBL297155
- NCI60_001622
- Basic Orange 3RN (Salt/Mix)
- C19315
- CS-0022134
- 2,8-Bis(dimethylamino)acridine
- N3,N3,N6,N6-Tetramethylacridine-3,6-diamine (Acridine orange)
- 3,6-Bis-(dimethylamino)akridin
- N,N,N',N'-Tetramethylacridinediamine
- Euchrysine (Salt/Mix)
- F30N4O6XVV
- Rhoduline Orange N, Rhoduline Orange NO
- UNII-F30N4O6XVV
- F19170
- 4-22-00-05490 (Beilstein Handbook Reference)
- MFCD00005029
- Acridinorange
- 3-N,3-N,6-N,6-N-tetramethylacridine-3,6-diamine
- Acridine Orange base, Dye content 75 %
- Acridine, 3,6-bis(dimethylamino)-
- Oranz akridinova
- BRN 0020916
- Acridine Orange Stain
- N~3~,N~3~,N~6~,N~6~-Tetramethyl-3,6-acridinediamine
- HY-D0952
- ACRIDINE ORANGE [IARC]
- Basic Orange 14 (Salt/Mix)
- A871807
- Oranz akridinova [Czech]
- N,N,N',N'-tetramethylacridine-3,6-diamine
- 3,6-ACRIDINEDIAMINE, N,N,N',N'-TETRAMETHYL-
- C.I. 46005 (Salt/Mix)
- WLN: T C666 BNJ EN1&1 MN1&1
- NSC-194350
- 3,6-Bis-dimethylaminoacridine
- AO
- DB-051628
- +Expand
- MDL： MFCD00012660
- InChIKey： DPKHZNPWBDQZCN-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H19N3/c1-19(2)14-7-5-12-9-13-6-8-15(20(3)4)11-17(13)18-16(12)10-14/h5-11H,1-4H3
- SMILES： CN(C)C1=CC2=NC3=C(C=CC(=C3)N(C)C)C=C2C=C1

Computed Properties

Exact Mass: 265.15800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 265.158
Heavy Atom Count: 20
Complexity: 298
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 19.4A^2

Experimental Properties

LogP: 3.52000
PSA: 19.37000
Refractive Index: 1.6080 (estimate)
Boiling Point: 469 ºC
Melting Point: 165 °C (dec.) (lit.)
Vapor Pressure: Not available
Flash Point: 237 ºC
Color/Form: Brown powder
Density: 1.169

Acridine Orange Stain Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DEV0-1g	ACRIDINE ORANGE	494-38-2	95%(HPLC)	1g	$70.00	2024-05-01
A2B Chem LLC	AG24988-1g	N3,N3,N6,N6-Tetramethylacridine-3,6-diamine	494-38-2	95%(HPLC)	1g	$53.00	2024-04-19
Aaron	AR00DF3C-250mg	ACRIDINE ORANGE	494-38-2	85%	250mg	$12.00
abcr	AB436156-5 g	N3,N3,N6,N6-Tetramethylacridine-3,6-diamine (Acridine orange); .	494-38-2		5g	€59.90	2023-07-18
Ambeed	A389055-25g	N3,N3,N6,N6-Tetramethylacridine-3,6-diamine	494-38-2	Dye content 75	25g	$385.0	2024-07-18
Chemenu	CM282934-25g	N3,N3,N6,N6-Tetramethylacridine-3,6-diamine	494-38-2	95%	25g	$299	2022-09-29
Crysdot LLC	CD44000393-25g	N3,N3,N6,N6-Tetramethylacridine-3,6-diamine	494-38-2	Dye content 75%	25g	$317	2024-07-18
Enamine	EN300-657194-0.05g	N3,N3,N6,N6-tetramethylacridine-3,6-diamine	494-38-2		0.05g	$19.0
eNovation Chemicals LLC	Y1055408-25g	ACRIDINE ORANGE	494-38-2	95%	25g	$605	2022-05-25
TargetMol Chemicals	T75338-5g	Acridine Orange base	494-38-2		5g	￥ 1080	2024-07-19

Acridine Orange Stain Suppliers

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:494-38-2)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:494-38-2)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

Hubei Chenghai Chemical Co.,Ltd.

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(CAS:494-38-2)

MR./MRS.:HU MENG YAO

Phone:13986212397

Email:1400858822@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:494-38-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:494-38-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Acridine Orange Stain Related Literature

1. Preparation of some platinum-linked acridines and crystal structure of [3,6-bis(dimethylamino)acridinioethyl]chloro-(N,N,N′,N′-tetramethylethylenediamine)platinum(II) perchlorate

Edmondo Ceci,Renzo Cini,Alexander Karaulov,Michael B. Hursthouse,Luciana Maresca,Giovanni Natile J. Chem. Soc. Dalton Trans. 1993 2491
2. Preparation of some platinum-linked acridines and crystal structure of [3,6-bis(dimethylamino)acridinioethyl]chloro-(N,N,N′,N′-tetramethylethylenediamine)platinum(II) perchlorate

Edmondo Ceci,Renzo Cini,Alexander Karaulov,Michael B. Hursthouse,Luciana Maresca,Giovanni Natile J. Chem. Soc. Dalton Trans. 1993 2491
3. Trifunctional 99mTc based radiopharmaceuticals: metal-mediated conjugation of a peptide with a nucleus targeting intercalator

Karel Zelenka,Lubor Borsig,Roger Alberto Org. Biomol. Chem. 2011 9 1071
4. “Bottle-around-a-ship” confinement of high loadings of Acridine Orange in new aluminophosphate crystalline materials

Felipe Gándara,Fernando López-Arbeloa,Eduardo Ruiz-Hitzky,Miguel A. Camblor J. Mater. Chem. 2006 16 1765
5. Spectrofluorimetric determination of arsenic in water samples

Anjali Pal,Nikhil R. Jana,Tapan K. Sau,Manas Bandyopadhyay,Tarasankar Pal Anal. Commun. 1996 33 315
6. Improved method for the preparation of nonyl acridine orange analogues and utilization in detection of cardiolipin

Pavels Dimitrijevs,Ilona Domracheva,Pavel Arsenyan New J. Chem. 2020 44 9626
7. Acridine orange as a coreactant for efficient electrogenerated chemiluminescence of tris(2,2′-bipyridine)ruthenium(ii) and its use in selective and sensitive detection of thiourea

Muhammad Saqib,Shahida Bashir,Shimeles Addisu Kitte,Haijuan Li,Yongdong Jin Chem. Commun. 2020 56 5154
8. Computational investigation of the photoinduced homolytic dissociation of water in the pyridine–water complex

Xiaojun Liu,Andrzej L. Sobolewski,Raffaele Borrelli,Wolfgang Domcke Phys. Chem. Chem. Phys. 2013 15 5957
9. Post-protein binding metal-mediated coupling of an acridine orange-based fluorophore

Giuseppe Santoro,Olivier Blacque,Fabio Zobi Metallomics 2012 4 253
10. Studies directed towards nonyl acridine orange analogues having the potential to act as FRET donors with the PDT drug Pc 4

Ping Zhang,Yang Yang,Yun Liu,Myriam E. Rodriguez,Malcolm E. Kenney RSC Adv. 2016 6 29391

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Amadis Chemical Company Limited

(CAS:494-38-2)Acridine Orange Stain

Purity:99%

Quantity:25g

Price($):346.0